N-(5-butylpyrazolo[1,5-a]pyrimidin-7-yl)-3,4,5-trimethoxybenzamide

• Molecular Formula: C20H24N4O4
• Molecular Weight: 384.4 g/mol
• IUPAC Name: N-(5-butylpyrazolo[1,5-a]pyrimidin-7-yl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C20H24N4O4/c1-5-6-7-14-12-18(24-17(22-14)8-9-21-24)23-20(25)13-10-15(26-2)19(28-4)16(11-13)27-3/h8-12H,5-7H2,1-4H3,(H,23,25)
• InChI Key: MNHNKSHVCZIRDP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=CC=NN2C(=C1)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Synonyms: 5-n-butyl-7-(3,4,5-trimethoxybenzoylamino)pyrazolo(1,5-a)pyrimidine; OT 7100; OT-7100; OT7100

Description

N-(5-butylpyrazolo[1,5-a]pyrimidin-7-yl)-3,4,5-trimethoxybenzamide, also known as this compound, is a useful research compound. Its molecular formula is C20H24N4O4 and its molecular weight is 384.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Amino-5-n-butylpyrazolo[1,5-a]pyrimidine (1.90 g) and pyridine (20 ml) were dissolved in 20 ml of dry dichloromethane. A dry dichloromethane solution (10 ml) containing 2.6 g of 3,4,5-trimethoxybenzoyl chloride was slowly added dropwise thereto and stirred at room temperature for 10 hours. After addition of 50 ml of a 10% aqueous sodium hydrogen carbonate solution, the reaction mixture was extracted with chloroform. The organic layer was collected, washed with 10% aqueous hydrochloric acid and water, dried over anhydrous sodium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent: ethyl acetate: n-hexane=1:2) and recrystallized from diethyl ether-n-hexane to provide 2.4 g of the object compound as colorless crystals. Table 1 shows the structure and melting point of the compound obtained.